Cas no 1351631-76-9 (2-{4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole; oxalic acid)

• Product Name: 2-{4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole; oxalic acid
• CAS No: 1351631-76-9
• MF: C₂₄H₂₄N₄O₇
• MW: 480.469965934753
• CID: 5830544
• PubChem ID: 71780612
• Update Time: 2025-05-22

2-{4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole; oxalic acid
• (4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)(7-methoxybenzofuran-2-yl)methanone oxalate
• F5614-0062
• 1351631-76-9
• [4-(1H-benzimidazol-2-ylmethyl)piperazin-1-yl]-(7-methoxy-1-benzofuran-2-yl)methanone;oxalic acid
• VU0648978-1
• AKOS026685649
• 2-{[4-(7-METHOXY-1-BENZOFURAN-2-CARBONYL)PIPERAZIN-1-YL]METHYL}-1H-1,3-BENZODIAZOLE; OXALIC ACID

• Inchi： 1S/C22H22N4O3.C2H2O4/c1-28-18-8-4-5-15-13-19(29-21(15)18)22(27)26-11-9-25(10-12-26)14-20-23-16-6-2-3-7-17(16)24-20;3-1(4)2(5)6/h2-8,13H,9-12,14H2,1H3,(H,23,24);(H,3,4)(H,5,6)
• InChI Key： VKRWLOJTMCFKMR-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2C=C1C(N1CCN(CC2=NC3C=CC=CC=3N2)CC1)=O)OC.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 480.16449912g/mol
• Monoisotopic Mass: 480.16449912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 654
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 149Ų

Additional information on 2-{4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole; oxalic acid

Compound CAS No. 1351631-76-9: 2-{4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole; Oxalic Acid

The compound with CAS No. 1351631-76-9, known as 2-{4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole; oxalic acid, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a piperazine ring fused with a benzodiazole moiety and a methoxy-substituted benzofuran group. The presence of oxalic acid suggests that this compound may exist in a salt form, which could influence its solubility and stability properties.

Recent studies have highlighted the importance of benzodiazole derivatives in drug discovery due to their diverse biological activities. The piperazine ring within this compound is a well-known structural motif in medicinal chemistry, often contributing to bioavailability and target binding affinity. The methoxy group on the benzofuran moiety adds electron-donating properties, potentially enhancing the molecule's interaction with biological targets.

Research into benzofuran derivatives has shown promising results in anti-inflammatory and antioxidant activities. The combination of these functional groups in the CAS No. 1351631-76-9 compound suggests that it may exhibit multifaceted biological effects. For instance, the benzodiazole moiety is known for its ability to act as a scaffold for various pharmacophores, making it a valuable component in the design of new therapeutic agents.

The synthesis of this compound likely involves multi-step organic reactions, including coupling reactions and cyclizations. The use of oxalic acid as a counterion indicates that the compound may be isolated in a crystalline form, which is advantageous for characterization and storage. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry would be employed to confirm the structure and purity of this compound.

In terms of applications, CAS No. 1351631-76-9 could be explored for its potential in treating inflammatory diseases or as a component in drug delivery systems. Its structural features make it a candidate for further investigation into its pharmacokinetic properties and toxicity profiles.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of complex molecules like this one with greater accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists can optimize the compound's structure for enhanced efficacy and reduced side effects.

In conclusion, the compound CAS No. 1351631-76-9 represents an intriguing molecule with potential applications in pharmaceuticals and related fields. Its unique structure and functional groups make it a subject of interest for further research and development.